Cas no 1005060-23-0 (5-methyl-2-(2-methylphenyl)-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione)

• Product Name: 5-methyl-2-(2-methylphenyl)-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• CAS No: 1005060-23-0
• MF: C₁₇H₁₆N₂O₃S
• MW: 328.385542869568
• CID: 6352208
• PubChem ID: 3150958
• Update Time: 2025-07-09

5-methyl-2-(2-methylphenyl)-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(2-methylphenyl)-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• 1005060-23-0
• 5-methyl-2-(2-methylphenyl)-3-thiophen-2-yl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• AKOS000571075
• AKOS016318904
• Oprea1_042673
• 5-Methyl-3-thiophen-2-yl-2-o-tolyl-tetrahydro-pyrrolo[3,4-d]isoxazole-4,6-dione
• CCG-113866
• F1199-0176
• 5-methyl-3-(thiophen-2-yl)-2-(o-tolyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione

• Inchi： 1S/C17H16N2O3S/c1-10-6-3-4-7-11(10)19-14(12-8-5-9-23-12)13-15(22-19)17(21)18(2)16(13)20/h3-9,13-15H,1-2H3
• InChI Key： FASBBTFXANKIGF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C2C(N(C)C(C2ON1C1C=CC=CC=1C)=O)=O

Computed Properties

• Exact Mass: 328.08816355g/mol
• Monoisotopic Mass: 328.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Isoxazolidines Phenylisoxazolidines

Additional information on 5-methyl-2-(2-methylphenyl)-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione

Comprehensive Analysis of 5-methyl-2-(2-methylphenyl)-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 1005060-23-0)

The compound 5-methyl-2-(2-methylphenyl)-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 1005060-23-0) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the pyrrolo[3,4-d][1,2]oxazole core and thiophene substituent, make it a valuable scaffold for drug discovery and functional material design. Researchers are particularly interested in its potential applications as a kinase inhibitor or allosteric modulator, given the growing demand for targeted therapies in precision medicine.

Recent studies have focused on the structure-activity relationship (SAR) of this compound, especially how the 2-methylphenyl and thiophen-2-yl moieties influence its biological activity. The presence of these aromatic systems enhances the molecule's ability to interact with hydrophobic pockets in protein targets, a feature frequently searched by medicinal chemists optimizing drug-like properties. Computational modeling suggests this compound may exhibit favorable ADME profiles, addressing one of the most common challenges in modern drug development – improving bioavailability while maintaining potency.

The synthetic route to CAS 1005060-23-0 typically involves a [3+2] cycloaddition strategy, leveraging the reactivity of the hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole system. This methodology aligns with current trends in green chemistry, as researchers seek atom-economical pathways for complex heterocycles. The 5-methyl substitution pattern has shown particular promise in enhancing metabolic stability, a hot topic in pharmaceutical forums discussing lead optimization strategies.

In materials science, the thiophene-containing derivative demonstrates interesting electronic properties, with potential applications in organic semiconductors or photovoltaic materials. The conjugated system formed by the thiophen-2-yl group and the dione functionality may facilitate charge transport, making it relevant to researchers developing next-generation optoelectronic devices. This dual applicability in both life sciences and materials engineering makes CAS 1005060-23-0 a compelling subject for interdisciplinary research.

Quality control of this compound requires advanced analytical techniques, particularly HPLC-MS and NMR spectroscopy, to verify the purity of the hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole core structure. These analytical methods are frequently discussed in online chemistry communities, especially regarding the characterization of complex heterocycles. The compound's stability under various conditions is another area of active investigation, with researchers examining its behavior in different pH environments and solvent systems.

From a commercial perspective, 5-methyl-2-(2-methylphenyl)-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione serves as an important research chemical for academic and industrial laboratories. Its CAS registry number (1005060-23-0) provides a unique identifier that facilitates precise literature searches and regulatory compliance. The growing interest in fused heterocycles as privileged structures in medicinal chemistry ensures continued relevance for this molecular framework in drug discovery pipelines.

Future research directions may explore the compound's potential in proteolysis targeting chimeras (PROTACs) or as a covalent inhibitor scaffold, two rapidly evolving areas in chemical biology. The dione functionality offers opportunities for further derivatization, allowing medicinal chemists to fine-tune properties for specific applications. As the scientific community increasingly values molecular complexity in drug design, compounds like CAS 1005060-23-0 will likely remain at the forefront of innovative therapeutic development.